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Compound of Interest

Compound Name: CC-90005

Cat. No.: B8716290 Get Quote

Technical Support Center: CC-90005
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with the selective PKC-θ inhibitor, CC-90005. Below

you will find frequently asked questions and troubleshooting guides to ensure the long-term

stability and effective use of CC-90005 in your experiments.

Frequently Asked Questions (FAQs)
Q1: How should I prepare a stock solution of CC-90005?

A1: To prepare a stock solution, it is recommended to dissolve the solid CC-90005 in high-

purity, anhydrous dimethyl sulfoxide (DMSO). For in vitro experiments, DMSO is a commonly

used solvent. The resulting stock solution can then be diluted into your aqueous assay buffer.

Q2: What are the recommended storage conditions for a CC-90005 stock solution in DMSO?

A2: For optimal long-term stability, a stock solution of CC-90005 in DMSO should be stored

under the following conditions:

-80°C: Stable for up to 6 months.

-20°C: Stable for up to 1 month.

To maintain the integrity of the compound, it is highly recommended to aliquot the stock

solution into single-use vials to avoid repeated freeze-thaw cycles.
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Q3: Can I store the CC-90005 DMSO stock solution at room temperature?

A3: It is not recommended to store CC-90005 DMSO stock solutions at room temperature for

extended periods. While many compounds are stable for short durations at warmer

temperatures, prolonged exposure can lead to degradation. For consistent experimental

results, adhere to the recommended storage at -20°C or -80°C.

Q4: I observed precipitation in my CC-90005 DMSO stock solution after thawing. What should I

do?

A4: Precipitation can occur after a freeze-thaw cycle. If you observe this, gently warm the

solution to 37°C and vortex or sonicate to help redissolve the compound. Before use, visually

inspect the solution to ensure it is clear and free of particulates. To prevent this issue, preparing

smaller, single-use aliquots is advisable.

Q5: How does the quality of DMSO affect the stability of CC-90005?

A5: The quality of the DMSO is crucial. DMSO is hygroscopic, meaning it readily absorbs

moisture from the air. The presence of water can reduce the solubility of hydrophobic

compounds and may promote degradation through hydrolysis. Always use anhydrous, high-

purity DMSO and keep containers tightly sealed.

Troubleshooting Guides
Issue 1: Incomplete Dissolution of CC-90005 in DMSO
If you are experiencing difficulty dissolving CC-90005 in DMSO, consider the following

troubleshooting steps:

Check Compound and Solvent Quality: Ensure you are using high-purity CC-90005 and

anhydrous DMSO.

Gentle Heating: Warm the solution to 37°C in a water bath to aid dissolution.

Mechanical Agitation: Use a vortex mixer or sonicator to facilitate the dissolving process.

Concentration Check: You may be attempting to prepare a solution that exceeds the

solubility limit of CC-90005 in DMSO.
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Troubleshooting workflow for incomplete dissolution.

Issue 2: Potential Degradation of CC-90005 in DMSO
Stock
If you suspect your CC-90005 stock solution has degraded, the following workflow can help

you assess its stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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